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Compound of Interest

Compound Name: Tolfenamic Acid-d4

Cat. No.: B602583

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This guide provides essential, immediate safety
and logistical information for Tolfenamic Acid-d4, including operational and disposal plans, to
foster a secure laboratory environment.

Hazard Assessment and Toxicological Data

While some safety data sheets (SDS) for Tolfenamic Acid-d4 may indicate it as non-
hazardous, the parent compound, Tolfenamic Acid, is classified as toxic if swallowed.[1][2]
Prudent laboratory practice dictates that Tolfenamic Acid-d4 should be handled with the same
level of caution as its non-deuterated counterpart. The primary routes of exposure are ingestion
and inhalation of the powder.[3][4]

Quantitative Toxicological Data for Tolfenamic Acid
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Parameter Value Species Reference
Oral LD50 225 mg/kg Rat [1112]

Oral LD50 280 mg/kg Mouse [2]
Intraperitoneal LD50 238 mg/kg Rat [2]
Intraperitoneal LD50 185 mg/kg Mouse [2]
Subcutaneous LD50 246 mg/kg Rat [2]

NOAEL 1 mg/kg bw/day Rabbit [5][6]

ADI 0.01 mg/kg bw/day - [51[6]

LD50: Lethal Dose, 50%; NOAEL: No-Observed-Adverse-Effect Level; ADI: Acceptable Daily
Intake

Operational Plan: Step-by-Step Handling
Procedures

To minimize exposure and ensure safety, a designated work area for handling toxic powders
should be established.[7][8] This area should be clearly labeled.

Engineering Controls and Preparation

« Ventilation: All handling of Tolfenamic Acid-d4 powder should be conducted within a
certified chemical fume hood to control airborne particles.[3][4][9]

o Work Surface: Line the designated work area with absorbent, leak-proof bench pads.[7][8]
e Weighing:

o Whenever possible, purchase pre-weighed amounts of the compound.[3]

o If weighing is necessary, place the analytical balance inside the chemical fume hood.[7]

o Alternatively, tare a sealed container, add the powder inside the fume hood, and then
weigh the sealed container outside the hood.[3][7]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://bg.cpachem.com/msds?num=SB56950&dnl=sd_-_Tolfenamic_acid_CAS_13710-19-5_EC_237-264-3_%28SB56950%29_%28EU%29.pdf
https://cdn.caymanchem.com/cdn/msds/70480m.pdf
https://cdn.caymanchem.com/cdn/msds/70480m.pdf
https://cdn.caymanchem.com/cdn/msds/70480m.pdf
https://cdn.caymanchem.com/cdn/msds/70480m.pdf
https://cdn.caymanchem.com/cdn/msds/70480m.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6989165/
https://www.jstage.jst.go.jp/article/foodsafetyfscj/4/3/4_2016015s/_article/-char/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC6989165/
https://www.jstage.jst.go.jp/article/foodsafetyfscj/4/3/4_2016015s/_article/-char/en
https://www.safety.duke.edu/sites/default/files/GuidelinesToxicPowders.docx
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/WeighingHazardousPowder.pdf
https://www.benchchem.com/product/b602583?utm_src=pdf-body
https://ehs.weill.cornell.edu/sites/default/files/powderweighing.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB09216.pdf?1518702449
https://www.fishersci.com/store/msds?partNumber=AAJ61256&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.safety.duke.edu/sites/default/files/GuidelinesToxicPowders.docx
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/WeighingHazardousPowder.pdf
https://ehs.weill.cornell.edu/sites/default/files/powderweighing.pdf
https://www.safety.duke.edu/sites/default/files/GuidelinesToxicPowders.docx
https://ehs.weill.cornell.edu/sites/default/files/powderweighing.pdf
https://www.safety.duke.edu/sites/default/files/GuidelinesToxicPowders.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Use anti-static weigh vessels or an anti-static gun to prevent powder dispersal.[3]

Personal Protective Equipment (PPE)

A thorough hazard assessment should be conducted to ensure the appropriate level of PPE is
selected.[10] The following are the minimum requirements for handling Tolfenamic Acid-d4:

o Eye and Face Protection: Safety goggles are required to protect against airborne particles.
[10][11] A face shield should be worn in addition to goggles if there is a splash hazard.[10]
[11]

o Gloves: Wear two pairs of nitrile gloves.[3] Gloves should be changed immediately if
contaminated or every two hours.[7]

o Protective Clothing: A fastened lab coat and clothing that covers the legs are mandatory.[3]
[10]

o Footwear: Closed-toe shoes must be worn.[3][10]

» Respiratory Protection: If working outside of a fume hood is unavoidable, a NIOSH-approved
respirator is necessary.[4][11]

Handling and Experimental Procedures

o Transportation: Transport dry powders in sealed, shatter-resistant containers.[7]

e Solution Preparation: If dissolving the powder, do so within the fume hood. Powders
dissolved in a solution can generally be handled on the benchtop with appropriate PPE, as
the risk of aerosolization is reduced.[8]

e Hygiene: Do not eat, drink, or apply cosmetics in the laboratory.[12][13] Wash hands
thoroughly after handling the chemical, even if gloves were worn.[3][12]

Disposal Plan

Proper disposal of chemical waste is crucial to prevent environmental contamination and
ensure regulatory compliance.
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Waste Segregation and Collection

o Solid Waste: All disposable items contaminated with Tolfenamic Acid-d4, such as weigh
paper, gloves, and bench pads, should be collected in a designated, sealed container
labeled as "Hazardous Chemical Waste."[4]

e Liquid Waste: Solutions containing Tolfenamic Acid-d4 should be collected in a separate,
sealed, and clearly labeled hazardous waste container.

e Unused Product: Unused Tolfenamic Acid-d4 must be disposed of as hazardous waste. Do
not dispose of it with household garbage or down the drain.[1][9]

Decontamination

o Work Surfaces: After each use, decontaminate the work area by wet-wiping with a suitable
solvent. Never use a dry brush, as this can generate dust.[3]

o Equipment: Decontaminate non-disposable equipment, such as spatulas, with an
appropriate solvent.

Final Disposal

» All chemical waste must be disposed of in accordance with local, regional, and national
hazardous waste regulations.[1][4][9] Consult your institution's Environmental Health and
Safety (EHS) department for specific procedures.

Experimental Workflow Visualization

The following diagram illustrates the standard operating procedure for the safe handling of
Tolfenamic Acid-d4, from preparation to disposal.
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Safe Handling Workflow for Tolfenamic Acid-d4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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